Cas no 881935-58-6 (N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide)

• Product Name: N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide
• CAS No: 881935-58-6
• MF: C₁₆H₂₇N₃O₆S₂
• MW: 421.532081842422
• CID: 5448574
• PubChem ID: 18590183
• Update Time: 2025-07-09

N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide Chemical and Physical Properties

Names and Identifiers

• VU0492436-1
• N,N-diethyl-3-[[4-methoxy-3-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]propanamide
• SR-01000024818-1
• AKOS002316287
• N,N-DIETHYL-3-[4-METHOXY-3-(N-METHYLMETHANESULFONAMIDO)BENZENESULFONAMIDO]PROPANAMIDE
• SR-01000024818
• N,N-diethyl-3-(4-methoxy-3-(N-methylmethylsulfonamido)phenylsulfonamido)propanamide
• C16H27N3O6S2
• F3059-0129
• 881935-58-6
• N,N-Diethyl-3-[[[4-methoxy-3-[methyl(methylsulfonyl)amino]phenyl]sulfonyl]amino]propanamide
• N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide

• Inchi： 1S/C16H27N3O6S2/c1-6-19(7-2)16(20)10-11-17-27(23,24)13-8-9-15(25-4)14(12-13)18(3)26(5,21)22/h8-9,12,17H,6-7,10-11H2,1-5H3
• InChI Key： JWOHDMBLDZRSDT-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CCNS(C1=CC=C(OC)C(N(C)S(C)(=O)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 421.13412794g/mol
• Monoisotopic Mass: 421.13412794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.1±65.0 °C(Predicted)
• pka: 10.89±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide

N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide (CAS No. 881935-58-6): A Comprehensive Overview

N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide (CAS No. 881935-58-6) is a complex organic compound with a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic properties and its role in various biological processes.

The molecular structure of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide is composed of a central benzene ring substituted with a methoxy group and a sulfonamide moiety, along with an N-methylmethanesulfonamido group and a diethylamido group. This intricate arrangement of functional groups contributes to its diverse chemical and biological activities.

Recent studies have highlighted the potential of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

The pharmacokinetic properties of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use in drug development. Its oral bioavailability is relatively high, and it exhibits good stability in plasma and tissues.

Furthermore, the safety profile of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In the context of drug discovery and development, N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide represents an important lead compound. Its unique chemical structure and multifaceted biological activities make it an attractive target for optimization through medicinal chemistry approaches. Ongoing efforts are focused on enhancing its potency, selectivity, and pharmacokinetic properties to improve its therapeutic index.

The synthesis of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide involves a series of well-defined chemical reactions. Key steps include the formation of the sulfonamide moiety through the reaction of a sulfonyl chloride with an amine, followed by the introduction of the methoxy group via methylation. The final step involves the coupling of the resulting intermediate with diethylamine to form the desired product.

The structural complexity of N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide also presents challenges in terms of large-scale production. However, recent advances in synthetic chemistry have led to the development of more efficient and scalable methods for its synthesis. These improvements are crucial for ensuring that this compound can be produced in sufficient quantities for clinical trials and eventual commercialization.

In conclusion, N,N-diethyl-3-4-methoxy-3-(N-methylmethanesulfonamido)benzenesulfonamidopropanamide (CAS No. 881935-58-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.